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Compound of Interest

Compound Name:
2-(tert-Butoxycarbonyloxyimino)-2-

phenylacetonitrile

Cat. No.: B108109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(tert-
butoxycarbonyloxyimino)-2-phenylacetonitrile, commonly known as Boc-ON. It is a widely

utilized reagent in organic synthesis, particularly for the introduction of the tert-butoxycarbonyl

(Boc) protecting group onto primary and secondary amines. This guide details its chemical

properties, applications, and provides in-depth experimental protocols for its synthesis and use.

Chemical and Physical Properties
2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile is a stable, crystalline solid that

serves as an efficient and highly reactive reagent for the tert-butoxycarbonylation of amino

acids and other amine-containing compounds. Its key properties are summarized in the table

below.
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Property Value References

Molecular Formula C₁₃H₁₄N₂O₃

Molecular Weight 246.26 g/mol

CAS Number 58632-95-4

Appearance White crystalline powder

Melting Point 85-88 °C

Solubility

Soluble in dioxane, acetone,

methanol, and benzene.

Insoluble in water.

Storage Temperature −20°C

Applications in Organic Synthesis
The primary application of 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile is as a

reagent for the introduction of the tert-butoxycarbonyl (Boc) protecting group, a crucial step in

peptide synthesis and the development of complex organic molecules. The Boc group is

favored for its stability under a wide range of reaction conditions and its facile removal under

mild acidic conditions.

Advantages of Boc-ON include:

High Reactivity: It reacts efficiently with amines at room temperature.

Stability: It is a stable, crystalline solid that is easy to handle and store.

Clean Byproducts: The main byproduct, 2-hydroxyimino-2-phenylacetonitrile, is easily

removed by extraction.

Experimental Protocols
Synthesis of 2-(tert-butoxycarbonyloxyimino)-2-
phenylacetonitrile (Boc-ON)
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This protocol is adapted from Organic Syntheses.

Materials:

2-hydroxyimino-2-phenylacetonitrile

Phosgene (in benzene solution)

N,N-dimethylaniline

Dioxane

Benzene

Magnesium sulfate

Methanol

Procedure:

In a three-necked round-bottomed flask equipped with a dropping funnel, mechanical stirrer,

and thermometer, a solution of phosgene in benzene is charged and cooled in an ice bath.

A solution of 2-hydroxyimino-2-phenylacetonitrile and N,N-dimethylaniline in a mixture of

dioxane and benzene is added dropwise to the cooled phosgene solution over 1 hour,

maintaining the temperature at 5–6 °C.

The reaction mixture is stirred for an additional period.

The mixture is then washed successively with water, cold dilute hydrochloric acid, and water.

The organic layer is dried over anhydrous magnesium sulfate and concentrated under

reduced pressure.

The resulting crude product is purified by recrystallization from methanol to yield pure 2-tert-

butoxycarbonyloxyimino-2-phenylacetonitrile.

General Protocol for the Boc Protection of Amino Acids
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This protocol provides a general procedure for the N-terminal protection of amino acids using

Boc-ON.

Materials:

Amino acid

2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON)

Triethylamine

50% aqueous dioxane

Water

Ethyl acetate

5% citric acid solution

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

The amino acid is dissolved in 50% aqueous dioxane containing triethylamine.

Boc-ON (a 1.1 molar equivalent) is added to the solution at room temperature with stirring.

The reaction is typically complete within 4-5 hours.

Water is added to the reaction mixture.

The aqueous layer is washed with an organic solvent (e.g., ethyl acetate) to remove the 2-

hydroxyimino-2-phenylacetonitrile byproduct.

The aqueous phase, containing the N-Boc-protected amino acid salt, is then acidified with a

5% citric acid solution.

The N-Boc-protected amino acid is extracted into an organic solvent.
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The combined organic extracts are dried over anhydrous sodium sulfate or magnesium

sulfate, filtered, and concentrated under reduced pressure to yield the purified N-Boc-

protected amino acid.

Safety Information
2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile is harmful if swallowed, in contact

with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory

irritation. Appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. All work should be conducted in a well-

ventilated fume hood.
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Caption: Synthesis workflow for 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-

ON).
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Caption: Experimental workflow for the Boc protection of an amino acid using Boc-ON.
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Caption: Logical relationship of the Boc deprotection mechanism.

To cite this document: BenchChem. [An In-depth Technical Guide to 2-(tert-
butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b108109#what-is-2-tert-
butoxycarbonyloxyimino-2-phenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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